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Compound of Interest

Compound Name: YM-264

Cat. No.: B166733

For Immediate Release

[City, State] — [Date] — To ensure the safety of laboratory personnel and the protection of the
environment, it is imperative that researchers, scientists, and drug development professionals
adhere to strict protocols for the disposal of chemical compounds. This document provides
essential guidance on the proper disposal procedures for YM-264, a potent and selective
platelet-activating factor (PAF) antagonist.

YM-264, identified by CAS number 131888-54-5 and molecular formula C24H32N40S, is a
pharmacologically active compound utilized in research and development.[1][2] Due to its
biological activity, proper handling and disposal are crucial to prevent unintended
environmental release and potential biological effects.

Understanding the Compound: Key Data

While a specific Safety Data Sheet (SDS) for YM-264 is not readily available in the public
domain, its classification as a heterocyclic compound containing nitrogen and sulfur, and its
role as a pharmacologically active substance, dictate a cautious approach to its disposal. The
following table summarizes known information.
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Property Data Source
Chemical Name YM-264 N/A
CAS Number 131888-54-5 [1]I2]
Molecular Formula C24H32N40S [1]

Platelet-Activating Factor

Compound Class (PAF) Antagonist, Heterocyclic  [3]
Compound
Physical Form Solid (often as fumarate salt) Inferred

No specific data found.
Solubility Assumed to have limited N/A

aqueous solubility.

Step-by-Step Disposal Protocol

The following procedures are based on best practices for the disposal of pharmacologically
active and heterocyclic chemical waste in a laboratory setting.[4][5][6] A site-specific risk
assessment conducted by a qualified safety professional is mandatory before implementing
this or any other disposal protocol.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling YM-264.

2. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid YM-264 waste, including unused or expired compound, contaminated lab
materials (e.g., weigh boats, filter paper, gloves, and vials), in a dedicated, clearly labeled,
and sealed hazardous waste container.
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o The container must be compatible with the chemical waste and should be labeled as
"Hazardous Waste" with the full chemical name "YM-264" and any known hazard
classifications.[6]

e Liquid Waste:
o If YM-264 is in a solution, do not dispose of it down the drain.

o Collect all liquid waste containing YM-264 in a dedicated, leak-proof, and sealed
hazardous waste container.

o The container should be clearly labeled as "Hazardous Liquid Waste" with the full
chemical name "YM-264," the solvent(s) used, and their approximate concentrations.

o Segregate halogenated and non-halogenated solvent waste streams if applicable.
3. Waste Storage:

o Store the hazardous waste containers in a designated, well-ventilated, and secure area
away from incompatible materials.[4][6]

» Follow all institutional and local regulations for the storage of hazardous chemical waste.
4. Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

o Provide the disposal vendor with all available information about the waste, including the
chemical name, CAS number, and any known hazards.

» Never dispose of YM-264 in the regular trash or pour it down the sanitary sewer.[4]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of YM-264.
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YM-264 Disposal Workflow
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Caption: Workflow for the safe disposal of YM-264 waste.
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Signaling Pathways and Logical Relationships

The proper disposal of a pharmacologically active compound like YM-264 is governed by a
logical hierarchy of waste management principles.

Waste Management Hierarchy

Source Reduction
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Reuse/Recycle
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Chemical Treatment
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Caption: Hierarchy of waste management for laboratory chemicals.

By adhering to these guidelines, laboratories can ensure the safe and responsible disposal of
YM-264, thereby fostering a culture of safety and environmental stewardship. For further
information, consult your institution's chemical hygiene plan and EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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